Cas no 91147-50-1 (N-pivaloylleucyl-gamma-aminobutyric acid)

N-pivaloylleucyl-gamma-aminobutyric acid structure
91147-50-1 structure
Product Name:N-pivaloylleucyl-gamma-aminobutyric acid
CAS No:91147-50-1
MF:C15H28N2O4
MW:300.393824577332
CID:996034
PubChem ID:146303
Update Time:2025-04-20

N-pivaloylleucyl-gamma-aminobutyric acid Chemical and Physical Properties

Names and Identifiers

    • N-pivaloylleucyl-gamma-aminobutyric acid
    • 91147-50-1
    • SCHEMBL2183263
    • DTXSID40919925
    • 4-[[(2S)-2-(2,2-dimethylpropanoylamino)-4-methylpentanoyl]amino]butanoic acid
    • 4-({1-Hydroxy-2-[(1-hydroxy-2,2-dimethylpropylidene)amino]-4-methylpentylidene}amino)butanoic acid
    • N-Pivaloylleucyl-GABA
    • Butanoic acid, 4-((2-((2,2-dimethyl-1-oxopropyl)amino)-4-methyl-1-oxopentyl)amino)-, (S)-
    • PL-GABA
    • Inchi: 1S/C15H28N2O4/c1-10(2)9-11(17-14(21)15(3,4)5)13(20)16-8-6-7-12(18)19/h10-11H,6-9H2,1-5H3,(H,16,20)(H,17,21)(H,18,19)/t11-/m0/s1
    • InChI Key: DXFCILWYVUYYQX-NSHDSACASA-N
    • SMILES: O=C(C(C)(C)C)N[C@H](C(NCCCC(=O)O)=O)CC(C)C

Computed Properties

  • Exact Mass: 300.20490738g/mol
  • Monoisotopic Mass: 300.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.5Ų
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